Cas no 852538-32-0 (Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]-)

• Product Name: Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]-
• CAS No: 852538-32-0
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 5555317
• Update Time: 2025-07-08

Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]-

• Inchi： 1S/C17H14O3/c1-12-6-8-14(9-7-12)16(18)11-10-13-4-2-3-5-15(13)17(19)20/h2-11H,1H3,(H,19,20)
• InChI Key： FGINXCUZNGFVPS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C=CC(C1=CC=C(C)C=C1)=O

Additional information on Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]-

Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]- (CAS No. 852538-32-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]-, identified by its CAS number 852538-32-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various scientific domains. The compound's unique chemical properties make it a valuable candidate for further exploration, particularly in the development of novel therapeutic agents and agrochemicals.

The structural composition of Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]- encompasses a benzene ring substituted with a variety of functional groups. The presence of an ester group and an alkenyl moiety contributes to its reactivity and versatility, enabling diverse chemical transformations. These features have positioned the compound as a subject of extensive investigation in synthetic chemistry and medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in molecules that exhibit both efficacy and minimal side effects. Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]- has been explored for its potential role in addressing various therapeutic challenges. Its structural analogs have been investigated for their antimicrobial and anti-inflammatory properties, making it a promising candidate for drug development.

One of the most compelling aspects of this compound is its ability to interact with biological targets in novel ways. The combination of a benzene ring with an ester and an alkenyl group creates a molecule that can potentially modulate multiple biological pathways simultaneously. This multifunctionality is particularly attractive in the context of drug design, where targeting multiple receptors or enzymes can lead to more effective therapeutic outcomes.

Recent studies have highlighted the compound's potential in the field of oncology. Researchers have observed that derivatives of Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]- can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. These findings have opened up new avenues for the development of targeted cancer therapies.

The agrochemical sector has also benefited from the exploration of this compound. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. By leveraging its reactivity, scientists have been able to design molecules that are effective against a range of pests while maintaining environmental safety.

The synthesis of Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]- presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires innovative synthetic strategies to achieve high yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthesis routes, reducing the environmental impact of production processes.

In conclusion, Benzoic acid, 2-[3-(4-methylphenyl)-3-oxo-1-propen-1-yl]- (CAS No. 852538-32-0) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in modern science.